3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine

• IUPAC Name: [3-[2-(2-fluorophenyl)ethyl]piperidin-1-yl]-[3-(1H-imidazol-2-yl)phenyl]methanone
• InChI: InChI=1S/C23H24FN3O/c24-21-9-2-1-6-18(21)11-10-17-5-4-14-27(16-17)23(28)20-8-3-7-19(15-20)22-25-12-13-26-22/h1-3,6-9,12-13,15,17H,4-5,10-11,14,16H2,(H,25,26)
• InChI Key: ZPCLDUOHOVVCIQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC=CC(=C2)C3=NC=CN3)CCC4=CC=CC=C4F
• Molecular Formula: C23H24FN3O
• Molecular Weight: 377.5 g/mol

Description

3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine is a chemical compound that has been studied for its potential use in scientific research. This compound belongs to the piperidine class of compounds and has a molecular weight of 421.51 g/mol. It has been found to have potential applications in various fields such as neuroscience and drug discovery.

Mechanism of Action

The mechanism of action of 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine involves its binding to the sigma-1 receptor. This binding results in the modulation of various cellular processes such as calcium signaling, protein folding, and cell survival. This modulation can have potential therapeutic applications in various neurological disorders.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine are not fully understood. However, it has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. This receptor has been implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Therefore, compounds that can modulate the activity of this receptor have potential therapeutic applications.

Advantages and Limitations for Lab Experiments

The advantages of using 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine in lab experiments are its potential therapeutic applications in various neurological disorders. It has been shown to have an affinity for the sigma-1 receptor, which is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. This receptor has been implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Therefore, compounds that can modulate the activity of this receptor have potential therapeutic applications.
The limitations of using 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine in lab experiments are its potential toxicity and side effects. Further research is needed to fully understand the safety and efficacy of this compound.

Future Directions

For the study of 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine include:
1. Further studies on its potential therapeutic applications in various neurological disorders.
2. Studies on its safety and toxicity.
3. Development of new compounds based on the structure of 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine with improved efficacy and reduced toxicity.
4. Studies on its mechanism of action and its effects on cellular processes such as calcium signaling, protein folding, and cell survival.
5. Studies on its potential use in drug discovery and development.

Synthesis Methods

The synthesis of 3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine involves the reaction of 2-fluoroacetophenone with 1-(3-(1H-imidazol-2-yl)benzoyl)piperidine in the presence of a base such as potassium carbonate. The reaction is carried out in a solvent such as dimethylformamide (DMF) at elevated temperatures. The resulting product is then purified using column chromatography.

Scientific Research Applications

3-[2-(2-fluorophenyl)ethyl]-1-[3-(1H-imidazol-2-yl)benzoyl]piperidine has been studied for its potential use in scientific research. It has been found to have potential applications in the field of neuroscience. It has been shown to have an affinity for the sigma-1 receptor, which is a protein that is involved in various cellular processes such as calcium signaling, protein folding, and cell survival. This receptor has been implicated in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. Therefore, compounds that can modulate the activity of this receptor have potential therapeutic applications.